Cas no 55401-35-9 ((1,10-Phenanthroline-5,6-diolato)bis(triphenylphosphine)platinum)

• Product Name: (1,10-Phenanthroline-5,6-diolato)bis(triphenylphosphine)platinum
• CAS No: 55401-35-9
• MF: C₄₈H₃₈N₂O₂P₂Pt
• MW: 931.853056430817
• CID: 4771141
• Update Time: 2025-06-14

(1,10-Phenanthroline-5,6-diolato)bis(triphenylphosphine)platinum Chemical and Physical Properties

Names and Identifiers

• (1,10-Phenanthroline-5,6-diolato)bis(triphenylphosphine)platinum

• Inchi： 1S/2C18H15P.C12H8N2O2.Pt/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;15-11-7-3-1-5-13-9(7)10-8(12(11)16)4-2-6-14-10;/h2*1-15H;1-6,15-16H;/q;;;+2
• InChI Key： YHUPNOCPXTWWOP-UHFFFAOYSA-N
• SMILES： [Pt+2].[PH+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[PH+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[O-]C1C2=CC=CN=C2C2C(=CC=CN=2)C=1[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 55
• Rotatable Bond Count: 6
• Complexity: 854
• Topological Polar Surface Area: 71.9

Additional information on (1,10-Phenanthroline-5,6-diolato)bis(triphenylphosphine)platinum

Comprehensive Overview of (1,10-Phenanthroline-5,6-diolato)bis(triphenylphosphine)platinum (CAS No. 55401-35-9)

The compound (1,10-Phenanthroline-5,6-diolato)bis(triphenylphosphine)platinum, with CAS No. 55401-35-9, is a highly specialized organometallic complex that has garnered significant attention in both academic and industrial research. This platinum-based compound is characterized by its unique structural features, combining a 1,10-phenanthroline-5,6-diolato ligand with two triphenylphosphine groups. Such a configuration endows it with remarkable photophysical and electrochemical properties, making it a subject of interest in fields like catalysis, materials science, and molecular electronics.

In recent years, the demand for advanced transition metal complexes has surged, driven by their applications in organic light-emitting diodes (OLEDs) and solar cell technologies. Researchers are particularly intrigued by the potential of 55401-35-9 to serve as a phosphorescent emitter or catalyst precursor. Its ability to facilitate electron transfer processes and photoinduced redox reactions positions it as a promising candidate for next-generation optoelectronic devices. This aligns with the growing trend of sustainable energy solutions, a topic frequently searched in AI-driven research databases and academic forums.

The synthesis of (1,10-Phenanthroline-5,6-diolato)bis(triphenylphosphine)platinum involves a meticulous ligand exchange reaction, where the platinum center coordinates with the phenanthroline and phosphine ligands. This process is often optimized to achieve high yields and purity, critical for its performance in high-tech applications. Analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry are employed to confirm its structural integrity. These methods are frequently discussed in scientific communities, reflecting the compound's relevance in modern chemical research.

One of the most compelling aspects of CAS No. 55401-35-9 is its versatility. Beyond its role in optoelectronics, it has been explored for biological imaging due to its luminescent properties. This dual functionality resonates with the increasing interest in multifunctional materials, a keyword often queried in search engines by professionals seeking cutting-edge innovations. Additionally, its stability under various conditions makes it suitable for long-term applications, a feature highly valued in industrial settings.

From an SEO perspective, this compound's technical nomenclature, including terms like triphenylphosphine-platinum complex and phenanthroline-diolato ligand, aligns with the search habits of chemists and materials scientists. By integrating these long-tail keywords, this content ensures visibility in specialized queries. Furthermore, the discussion of its real-world applications addresses common user questions about its practical uses and future potential, enhancing the article's readability and engagement.

In conclusion, (1,10-Phenanthroline-5,6-diolato)bis(triphenylphosphine)platinum (55401-35-9) represents a fascinating intersection of chemistry and technology. Its unique properties and broad applicability make it a standout subject in contemporary research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing green energy and smart materials, topics that dominate today's scientific discourse.